A Technical Guide to the Physicochemical Properties of 3-Methylbenzaldehyde Oxime: LogP and Hydrophobicity
A Technical Guide to the Physicochemical Properties of 3-Methylbenzaldehyde Oxime: LogP and Hydrophobicity
Abstract
The octanol-water partition coefficient (LogP) is a critical physicochemical parameter in drug discovery and development, serving as the primary measure of a compound's lipophilicity. This property profoundly influences a molecule's absorption, distribution, metabolism, and excretion (ADME) profile, thereby dictating its pharmacokinetic behavior and overall druglikeness.[1][2][3][4][5] This technical guide provides an in-depth analysis of the LogP and hydrophobicity of 3-Methylbenzaldehyde oxime (CAS No. 41977-54-2), an organic compound utilized as an intermediate in the synthesis of pharmaceuticals and agrochemicals.[6] We will explore both experimental and computational methodologies for determining LogP, offer detailed protocols, and discuss the practical implications of these values within the framework of modern drug design, including Lipinski's Rule of Five.
Introduction: The Central Role of Hydrophobicity in Drug Design
Lipophilicity, or the ability of a compound to dissolve in fats, oils, and other non-polar solvents, is a key determinant of a drug's performance.[1][5] The most widely accepted measure for this property is the partition coefficient (P), defined as the ratio of a compound's equilibrium concentration in a non-polar solvent (typically n-octanol) to its concentration in an aqueous solvent (water).[2][7] For ease of use, this dimensionless ratio is expressed in its logarithmic form, LogP.[1][2]
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A positive LogP value indicates a higher affinity for the lipid phase (lipophilic/hydrophobic).[1][2]
-
A negative LogP value signifies a higher affinity for the aqueous phase (hydrophilic).[1][2]
-
A LogP of zero means the compound partitions equally between the two phases.[1][2]
This single parameter is integral to predicting a drug's behavior. It governs membrane permeability, plasma protein binding, solubility, and the ability to cross biological barriers like the blood-brain barrier.[1] Consequently, a finely tuned LogP value is essential for optimizing a drug candidate's ADME profile and minimizing potential toxicity associated with high lipophilicity, such as sequestration in fatty tissues.[1][2][5]
Physicochemical Profile of 3-Methylbenzaldehyde Oxime
3-Methylbenzaldehyde oxime is a derivative of 3-methylbenzaldehyde, characterized by an oxime functional group at the aldehyde position.[6] Its structure is foundational to its physicochemical properties.
| Property | Value | Source |
| CAS Number | 41977-54-2 | [6] |
| Molecular Formula | C₈H₉NO | [6] |
| Molecular Weight | 135.16 g/mol | [6] |
| Predicted LogP | 1.80310 | [6] |
| Polar Surface Area (PSA) | 32.59 Ų | [6] |
The predicted LogP value of approximately 1.8 suggests that 3-Methylbenzaldehyde oxime is moderately lipophilic. This value falls within the ideal range for good oral and intestinal absorption (1.35-1.8) as suggested by some extensions of druglikeness rules.[1][8]
Part I: Experimental Determination of LogP
While computational models provide rapid estimations, the gold standard for LogP determination remains experimental measurement. The two most common and regulatory-accepted methods are the Shake-Flask Method (OECD 107) and the High-Performance Liquid Chromatography (HPLC) Method (OECD 117).
The Shake-Flask Method (OECD Guideline 107)
This classic method directly measures the partitioning of a solute between n-octanol and water and is suitable for LogP values in the range of -2 to 4.[9][10][11][12][13]
Causality Behind Experimental Choices: The choice of n-octanol is critical; its amphiphilic nature, possessing both a polar hydroxyl group and a long non-polar alkyl chain, mimics the lipid bilayer of cell membranes. The requirement for pre-saturation of the solvents ensures that the measurement reflects the true partitioning of the solute, rather than the mutual dissolution of the solvents themselves. Centrifugation is a mandatory step to achieve a clean separation of the two phases, as micro-emulsions can form during shaking, which would artificially inflate the concentration of the analyte in the aqueous phase and lead to an inaccurate LogP value.[11]
Self-Validating System: The protocol's integrity is maintained by running the experiment in duplicate with at least three different starting octanol-to-water volume ratios.[10] The final LogP values from these independent runs should fall within a narrow range (± 0.3 log units) to be considered valid, ensuring the result is not an artifact of a specific condition.[10] A mass balance calculation, comparing the total amount of substance recovered from both phases to the amount initially added, must also be performed to check for degradation or loss of the test substance.[7][10]
Detailed Experimental Protocol:
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Preparation of Solvents: Both n-octanol and water (or a suitable buffer for ionizable compounds) must be of high purity. Saturate the n-octanol with water and the water with n-octanol by stirring them together for 24 hours, followed by a 24-hour separation period.
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Preparation of Test Solution: Prepare a stock solution of 3-Methylbenzaldehyde oxime in n-octanol. The concentration should be chosen to be well within the detection limits of the chosen analytical method and below the compound's limit of solubility in either phase.
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Partitioning: In suitable vessels (e.g., centrifuge tubes with screw caps), add precise volumes of the pre-saturated n-octanol and pre-saturated water. Three sets of duplicate vessels are prepared with different volume ratios (e.g., 2:1, 1:1, 1:2 octanol:water).[10] Add a known amount of the stock solution to each vessel.
-
Equilibration: Agitate the vessels at a constant temperature (20-25°C) until equilibrium is reached.[10][13] This is typically achieved by mechanical shaking for 5-10 minutes.
-
Phase Separation: Separate the two phases by centrifugation.[7][10][13] This is the most effective way to break any emulsions that may have formed.
-
Analysis: Carefully remove an aliquot from both the n-octanol and the aqueous phase from each vessel. Determine the concentration of 3-Methylbenzaldehyde oxime in each aliquot using a validated analytical technique such as UV-Vis spectrophotometry, Gas Chromatography (GC), or HPLC.[10][13]
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Calculation:
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Calculate the partition coefficient (P) for each run: P = C_octanol / C_water
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Calculate the LogP for each run: LogP = log₁₀(P)
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Average the results from the valid runs.
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Mandatory Visualization: Shake-Flask Workflow
Caption: Workflow for LogP determination using the OECD 107 Shake-Flask method.
The HPLC Method (OECD Guideline 117)
This method estimates LogP based on a compound's retention time on a reverse-phase HPLC column. It is faster than the shake-flask method and is suitable for LogP values in the range of 0 to 6.[12][14][15][16]
Principle: In reverse-phase HPLC, the stationary phase is non-polar (e.g., silica with chemically bonded C18 alkyl chains), and the mobile phase is polar (e.g., methanol/water).[14][16] When a compound is injected, it partitions between the two phases. More lipophilic compounds interact more strongly with the non-polar stationary phase and thus elute later (have a longer retention time). A correlation is established between the retention time of a series of known reference compounds and their established LogP values. The LogP of the unknown compound is then interpolated from this calibration curve.[14][16]
Part II: Computational Prediction of LogP
Given the time and resource-intensive nature of experimental measurements, a variety of computational models have been developed to predict LogP from a molecule's structure.[2] These methods are invaluable for screening large virtual libraries of compounds in the early stages of drug discovery.
The primary approaches include:
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Atom-based methods (e.g., ALOGP, XLOGP): These methods calculate LogP by summing the contributions of individual atoms or small atom groups.[17][18][19][20] They are fast but may struggle with complex electronic or steric interactions between distant parts of a molecule.[18]
-
Fragment-based methods (e.g., CLogP): These methods dissect the molecule into larger, predefined chemical fragments and sum their known hydrophobicity contributions, often with correction factors for interactions between fragments.[1][17]
-
Property-based methods (e.g., MLOGP): These approaches use whole-molecule properties (topological descriptors, etc.) in a regression model to predict LogP.[19][20]
The predicted LogP of 1.80310 for 3-Methylbenzaldehyde oxime was likely generated using one of these computational methods.[6] It's important to recognize that different algorithms can produce different results, and their accuracy depends heavily on the training datasets used to develop them.[21]
Part III: Application in Drug Development
Lipinski's Rule of Five and Druglikeness
In 1997, Christopher Lipinski formulated a set of guidelines, known as the "Rule of Five," to evaluate the druglikeness of a compound and its likelihood of being orally bioavailable.[8][22] A compound is more likely to be orally active if it does not violate more than one of the following criteria:
-
No more than 5 hydrogen bond donors.
-
No more than 10 hydrogen bond acceptors.
-
A molecular mass less than 500 daltons.
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An octanol-water partition coefficient (LogP) that does not exceed 5.[22][23]
With a molecular weight of 135.16 and a predicted LogP of ~1.8, 3-Methylbenzaldehyde oxime comfortably adheres to these key aspects of Lipinski's rule, suggesting it possesses a favorable physicochemical profile for a potential drug lead or intermediate.
Impact of LogP on ADME Properties
The LogP value is a powerful predictor of a compound's journey through the body. The balance between hydrophilicity and lipophilicity is delicate and crucial for success.
Mandatory Visualization: LogP's Influence on ADME
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